Cas no 2227698-66-8 ((3S)-3-(5-{(tert-butoxy)carbonylamino}-2-fluorophenyl)-3-hydroxypropanoic acid)

• Product Name: (3S)-3-(5-{(tert-butoxy)carbonylamino}-2-fluorophenyl)-3-hydroxypropanoic acid
• CAS No: 2227698-66-8
• MF: C₁₄H₁₈FNO₅
• MW: 299.29482793808
• CID: 6281740
• PubChem ID: 165621365
• Update Time: 2025-06-11

(3S)-3-(5-{(tert-butoxy)carbonylamino}-2-fluorophenyl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-(5-{(tert-butoxy)carbonylamino}-2-fluorophenyl)-3-hydroxypropanoic acid
• 2227698-66-8
• (3S)-3-(5-{[(tert-butoxy)carbonyl]amino}-2-fluorophenyl)-3-hydroxypropanoic acid
• EN300-1883553

• Inchi： 1S/C14H18FNO5/c1-14(2,3)21-13(20)16-8-4-5-10(15)9(6-8)11(17)7-12(18)19/h4-6,11,17H,7H2,1-3H3,(H,16,20)(H,18,19)/t11-/m0/s1
• InChI Key： RBCPUDNYBLWCSI-NSHDSACASA-N
• SMILES： FC1=CC=C(C=C1[C@H](CC(=O)O)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 299.11690084g/mol
• Monoisotopic Mass: 299.11690084g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 95.9Ų

Additional information on (3S)-3-(5-{(tert-butoxy)carbonylamino}-2-fluorophenyl)-3-hydroxypropanoic acid

Comprehensive Overview of (3S)-3-(5-{(tert-butoxy)carbonylamino}-2-fluorophenyl)-3-hydroxypropanoic acid (CAS No. 2227698-66-8)

The compound (3S)-3-(5-{(tert-butoxy)carbonylamino}-2-fluorophenyl)-3-hydroxypropanoic acid (CAS No. 2227698-66-8) is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a fluorophenyl ring and a hydroxypropanoic acid moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its relevance in drug discovery, particularly in targeting enzymes and receptors involved in metabolic disorders.

One of the key features of (3S)-3-(5-{(tert-butoxy)carbonylamino}-2-fluorophenyl)-3-hydroxypropanoic acid is its stereochemistry, denoted by the (3S) configuration. This specificity is crucial for its biological activity, as enantiopure compounds often exhibit higher efficacy and fewer side effects. The presence of the tert-butoxycarbonyl (Boc) protecting group further enhances its utility in peptide synthesis, a hot topic in modern medicinal chemistry. With the growing demand for precision medicine, compounds like this are gaining attention for their role in developing targeted therapies.

In recent years, the scientific community has focused on fluorinated compounds due to their enhanced stability and bioavailability. The 2-fluorophenyl group in this molecule aligns with this trend, as fluorine atoms often improve pharmacokinetic properties. Additionally, the hydroxypropanoic acid segment contributes to its solubility, making it suitable for formulation studies. These attributes are particularly relevant in the context of AI-driven drug design, where computational tools are used to predict molecular behavior and optimize lead compounds.

The synthesis of (3S)-3-(5-{(tert-butoxy)carbonylamino}-2-fluorophenyl)-3-hydroxypropanoic acid involves multi-step organic reactions, including Boc protection and asymmetric reduction. These processes are frequently discussed in academic forums and industry publications, reflecting their importance in synthetic chemistry. Moreover, the compound's CAS No. 2227698-66-8 serves as a unique identifier, facilitating accurate literature searches and regulatory compliance. As the pharmaceutical industry embraces green chemistry, researchers are also exploring eco-friendly synthetic routes for such intermediates.

From an application perspective, this compound is being investigated for its potential in treating inflammatory diseases and metabolic syndromes, areas of high interest in current biomedical research. Its mechanism of action may involve modulation of key signaling pathways, a topic frequently searched in academic databases. The integration of machine learning in drug discovery has further accelerated the study of such molecules, enabling rapid screening and optimization. This aligns with the broader trend of digital transformation in life sciences.

In summary, (3S)-3-(5-{(tert-butoxy)carbonylamino}-2-fluorophenyl)-3-hydroxypropanoic acid (CAS No. 2227698-66-8) represents a promising candidate for advanced research in drug development. Its structural features, combined with the growing emphasis on personalized medicine and sustainable synthesis, position it as a molecule of significant scientific and commercial value. As the field evolves, this compound is likely to play a pivotal role in addressing unmet medical needs and advancing therapeutic innovation.